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Compound of Interest

Compound Name: 2-Nitropyridine

CAS No.: 56778-64-4

Cat. No.: B7776485

Get Quote

For Immediate Reference: In the event of a spill or exposure, consult your institution's

emergency procedures and the Safety Data Sheet (SDS) for 2-Nitropyridine immediately. This

document provides a comprehensive overview of the proper disposal procedures for 2-
Nitropyridine, tailored for researchers, scientists, and drug development professionals.

Adherence to these guidelines is critical for ensuring laboratory safety and environmental

compliance.

Safety and Hazard Summary
2-Nitropyridine is a hazardous chemical that requires careful handling and disposal. It is

classified as toxic if swallowed, harmful in contact with skin, and can cause serious skin and

eye irritation.[1][2][3] Inhalation may also lead to respiratory irritation.[1][2][3] All personnel

handling 2-Nitropyridine must be thoroughly familiar with its hazards and the appropriate

safety precautions.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H301 Toxic if swallowed[1][3]

Acute Toxicity, Dermal H312
Harmful in contact with skin[1]

[3]

Skin Irritation H315 Causes skin irritation[1][3]

Eye Irritation H319
Causes serious eye irritation[1]

[3]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[1][3]

Disposal Protocol
The primary method for the disposal of 2-Nitropyridine is through an approved hazardous

waste disposal facility.[4][5][6] It is crucial to follow all local, regional, and national regulations

governing chemical waste.[5]

Materials Required:

Personal Protective Equipment (PPE):

Nitrile gloves

Safety goggles or face shield

Lab coat

Waste Container:

A clearly labeled, sealable, and compatible container for hazardous waste.

Spill Kit:

Inert absorbent material (e.g., vermiculite, sand)

Broom and dustpan or other tools for collecting solid waste
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Sealable bags for spill cleanup materials

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling 2-Nitropyridine waste, ensure you

are wearing the appropriate PPE, including nitrile gloves, safety goggles, and a lab coat.

Waste Segregation:

Collect pure 2-Nitropyridine waste and solutions containing 2-Nitropyridine in a

designated hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Container Labeling:

Clearly label the waste container with "Hazardous Waste," "2-Nitropyridine," and the

relevant hazard pictograms (e.g., skull and crossbones, exclamation mark).

Include the accumulation start date on the label.

Waste Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.[6][7]

Ensure the storage area is away from incompatible materials, particularly strong oxidizing

agents and strong acids.[4]

Spill Management:

In case of a spill, evacuate the immediate area if necessary.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully sweep up the absorbed material and place it in a sealed bag.[4]
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Dispose of the cleanup materials as hazardous waste in the designated 2-Nitropyridine
waste container.

Arranging for Disposal:

Once the waste container is full or the accumulation time limit is reached, contact your

institution's Environmental Health and Safety (EHS) department to arrange for pickup and

disposal by a licensed hazardous waste contractor.

For transportation, 2-Nitropyridine is classified as UN2811, "Toxic solid, organic, n.o.s.",

Hazard Class 6.1, Packing Group III.[5]

Disposal Workflow
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2-Nitropyridine Disposal Workflow

Start: Identify 2-Nitropyridine Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a Labeled,
Compatible Container

Store Sealed Container in
Designated Waste Area

Spill Occurs?

Contain and Clean Spill
with Inert Absorbent

Yes

Contact EHS for
Waste Pickup and Disposal

No

Dispose of Cleanup Materials
as Hazardous WasteEnd: Waste Properly Disposed

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe disposal of 2-Nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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